Cas no 63331-05-5 (5-Fluoro-1-methylpyrimidin-2(1H)-one)

• Product Name: 5-Fluoro-1-methylpyrimidin-2(1H)-one
• CAS No: 63331-05-5
• MF: C₅H₅FN₂O
• MW: 128.104404211044
• CID: 526215
• PubChem ID: 143971
• Update Time: 2025-11-02

5-Fluoro-1-methylpyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1-methylpyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone, 5-fluoro-1-methyl-
• 5-FLUORO-1-METHYL-2(1H)-PYRIMIDINONE
• 5-fluoro-1-methylpyrimidin-2-one
• DTXSID30212715
• 63331-05-5
• 2(1H)-Pyrimidinone,5-fluoro-1-methyl-
• SB55742
• SCHEMBL11174630
• YHPKZDOJZWPLRR-UHFFFAOYSA-N
• DB-323228
• AKOS006326492
• 1-Methyl-5-fluoropyrimid-2-one

• Inchi： 1S/C5H5FN2O/c1-8-3-4(6)2-7-5(8)9/h2-3H,1H3
• InChI Key： YHPKZDOJZWPLRR-UHFFFAOYSA-N
• SMILES： FC1C=NC(N(C)C=1)=O

Computed Properties

• Exact Mass: 128.03865
• Monoisotopic Mass: 128.038591
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7
• XLogP3: -0.2

Experimental Properties

• Density: 1.29
• Boiling Point: 149.9°C at 760 mmHg
• Flash Point: 44.5°C
• Refractive Index: 1.529
• PSA: 32.67

Additional information on 5-Fluoro-1-methylpyrimidin-2(1H)-one

Comprehensive Overview of 5-Fluoro-1-methylpyrimidin-2(1H)-one (CAS No. 63331-05-5): Properties, Applications, and Industry Insights

5-Fluoro-1-methylpyrimidin-2(1H)-one (CAS No. 63331-05-5) is a fluorinated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound, characterized by its fluoro-substituted pyrimidine core, serves as a versatile building block in synthetic chemistry. With the growing demand for fluorinated organic compounds in drug discovery, this molecule aligns perfectly with current trends favoring halogenated scaffolds to enhance bioavailability and metabolic stability.

The structural uniqueness of 5-Fluoro-1-methylpyrimidin-2(1H)-one lies in its N-methylated lactam moiety combined with a strategic fluorine substitution at the 5-position. Researchers frequently search for "fluoropyrimidine synthesis" or "N-methylpyrimidone applications," reflecting industry interest in its synthetic utility. Recent studies highlight its role as a precursor for nucleoside analogs, particularly in antiviral and anticancer agent development, addressing trending queries like "pyrimidine-based drug candidates 2024."

From a physicochemical perspective, this compound exhibits moderate polarity due to its hydrogen-bond accepting carbonyl group and lipophilic fluorine atom. Such properties make it valuable in medicinal chemistry optimization, answering common search terms such as "improving drug solubility with fluorinated compounds." Its molecular weight of 128.11 g/mol and balanced partition coefficient (LogP) contribute to its popularity in fragment-based drug design strategies.

In synthetic applications, CAS 63331-05-5 demonstrates remarkable reactivity in cross-coupling reactions and nucleophilic substitutions. The pharmaceutical industry particularly values its ability to participate in Suzuki-Miyaura couplings, a frequently searched term in organic chemistry forums. Recent patent analyses reveal its incorporation in kinase inhibitor scaffolds, addressing the high search volume for "next-generation targeted cancer therapies."

Environmental and regulatory aspects of 5-Fluoro-1-methylpyrimidin-2(1H)-one comply with REACH guidelines, a hot topic in chemical manufacturing searches. Its stability under physiological conditions makes it suitable for prodrug development, aligning with trending research in "controlled-release formulations." Analytical methods for this compound typically involve HPLC-UV or LC-MS techniques, addressing common quality control questions in pharmaceutical production.

The commercial availability of 63331-05-5 through specialty chemical suppliers has increased significantly, reflecting market demand for fluorinated heterocycles. Current price trends and supply chain dynamics for such high-value intermediates remain a frequent search subject among procurement specialists. Technological advancements in continuous flow synthesis of pyrimidine derivatives have further boosted accessibility to this compound.

Future research directions for 5-Fluoro-1-methylpyrimidin-2(1H)-one may explore its potential in PET radiopharmaceuticals (a rising search term in molecular imaging) or as a bioconjugation handle for antibody-drug conjugates. Its compatibility with click chemistry protocols positions it well for these emerging applications. The compound's role in developing RNA-targeting small molecules also addresses current interest in "non-coding RNA therapeutics."

Safety data for this material indicates standard handling precautions for laboratory chemicals, with particular attention to its potential photosensitivity - a practical consideration often searched by bench chemists. Proper storage conditions (typically 2-8°C under inert atmosphere) and compatibility with common solvents are frequently discussed topics in research forums.

In conclusion, 5-Fluoro-1-methylpyrimidin-2(1H)-one represents a compelling case study in how strategic fluorine incorporation enhances molecular properties. Its dual utility in both small molecule therapeutics and agrochemical innovation ensures continued relevance, particularly as searches for "fluorine in drug design" increase by 18% year-over-year. The compound's adaptability to green chemistry principles further secures its position in sustainable pharmaceutical development.